2-(2,5-Dichloro-phenyl)-cyclohexanone

• Molecular Formula: C12H12Cl2O
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 2-(2,5-dichlorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C12H12Cl2O/c13-8-5-6-11(14)10(7-8)9-3-1-2-4-12(9)15/h5-7,9H,1-4H2
• InChI Key: JQOHTDJSVSTFJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)C2=C(C=CC(=C2)Cl)Cl

Description

2-(2,5-Dichlorophenyl)-cyclohexanone is a substituted cyclohexanone derivative featuring a 2,5-dichlorophenyl group at the 2-position of the cyclohexanone ring. Its molecular formula is C₁₂H₁₀Cl₂O, with a molecular weight of 229.11 g/mol.

Potential applications of such compounds span pharmaceuticals, agrochemicals, and materials science. Chlorinated aromatic ketones are often intermediates in drug synthesis due to their ability to undergo further functionalization.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 2-(2,5-Dichlorophenyl)-cyclohexanone with key analogs reported in the evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Effects
2-(2,5-Dichlorophenyl)-cyclohexanone	2,5-Dichlorophenyl	C₁₂H₁₀Cl₂O	229.11	Electron-withdrawing Cl groups enhance electrophilicity; likely moderate lipophilicity.
2-(2,5-Dimethylphenoxy)-cyclohexanone	2,5-Dimethylphenoxy	C₁₄H₁₈O₂	218.29	Electron-donating methyl groups increase lipophilicity; phenoxy group enhances stability .
(E)-2-(3,4-Dimethoxybenzylidene)-6-((E)-3-(3,4-dimethoxyphenyl)acryloyl)cyclohexanone (2e)	3,4-Dimethoxybenzylidene	C₂₃H₂₂O₄	370.42	Extended conjugation improves UV absorption; methoxy groups enhance solubility .
2-(Ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone	Ethylamino, 3-hydroxyphenyl	C₁₄H₁₉NO₂	233.31	Amino and hydroxy groups enable hydrogen bonding; increased polarity .
4-(4-Chlorophenylsulfonyl)-4-(2,5-difluorophenyl)cyclohexanone	Sulfonyl, difluorophenyl	C₁₈H₁₅ClF₂O₃S	399.82	Bulky sulfonyl group reduces reactivity; fluorine atoms enhance metabolic stability .

Key Observations :

• Electron Effects : Chlorine substituents (electron-withdrawing) in the target compound contrast with methoxy or methyl groups (electron-donating) in analogs, affecting reaction kinetics and stability.
• Lipophilicity: The dichlorophenyl group likely confers moderate lipophilicity, intermediate between the polar hydroxy/amino derivatives and highly lipophilic dimethylphenoxy analog.